Cas no 41552-92-5 (9H-Purine,6-(1-piperidinyl)-9-b-D-ribofuranosyl-)

9H-Purine,6-(1-piperidinyl)-9-b-D-ribofuranosyl- structure
41552-92-5 structure
Product Name:9H-Purine,6-(1-piperidinyl)-9-b-D-ribofuranosyl-
CAS No:41552-92-5
MF:C15H21N5O4
MW:335.358342885971
CID:334160
PubChem ID:266939
Update Time:2025-04-19

9H-Purine,6-(1-piperidinyl)-9-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,6-(1-piperidinyl)-9-b-D-ribofuranosyl-
    • 2-(hydroxymethyl)-5-(6-piperidin-1-ylpurin-9-yl)oxolane-3,4-diol
    • 6-N-piperidineadenosine
    • 6-Piperidinopurine ribonucleoside
    • 9-pentofuranosyl-6-(piperidin-1-yl)-9h-purine
    • AC1L6H52
    • AC1Q4YO3
    • AC1Q7CBR
    • NSC105828
    • Oprea1_229170
    • DTXSID30295861
    • NSC-105828
    • 41552-92-5
    • CHEMBL1872317
    • SCHEMBL13170054
    • MLS002703852
    • SMR001570566
    • Inchi: 1S/C15H21N5O4/c21-6-9-11(22)12(23)15(24-9)20-8-18-10-13(16-7-17-14(10)20)19-4-2-1-3-5-19/h7-9,11-12,15,21-23H,1-6H2
    • InChI Key: KCBJCVNQLADGGM-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=NC2C(=NC=NC1=2)N1CCCCC1)O)O

Computed Properties

  • Exact Mass: 335.15953
  • Monoisotopic Mass: 335.15935417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • PSA: 116.76
  • LogP: -0.50690
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